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Abstract

This technical guide provides a comprehensive overview of the thermochemical data for m-
cresyl benzoate. Due to a lack of experimentally determined values in publicly accessible
literature, this document focuses on the established methodologies for determining key
thermochemical parameters, including the standard molar enthalpy of formation and the
standard molar enthalpy of vaporization. Detailed experimental protocols for bomb calorimetry
and correlation gas chromatography are provided, based on studies of structurally similar
aromatic esters. While direct quantitative data for m-cresyl benzoate is absent, this guide
serves as a foundational resource for researchers and professionals in drug development and
chemical sciences, enabling them to either perform the necessary experimental determinations
or to utilize the provided methodologies for robust estimations.

Introduction

m-Cresyl benzoate, also known as m-tolyl benzoate, is an aromatic ester with potential
applications in various fields, including pharmaceuticals and material science. A thorough
understanding of its thermochemical properties is crucial for process design, safety analysis,
and the prediction of its behavior in chemical reactions. This guide addresses the current gap in
available experimental data for m-cresyl benzoate by presenting detailed protocols for the
determination of its key thermochemical properties.
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Physicochemical Properties

While experimental thermochemical data is scarce, some basic physicochemical properties of

m-cresyl benzoate and its isomers have been reported or estimated.

Property m-Cresyl Benzoate  p-Cresyl Benzoate Reference
Molecular Formula C14H1202 C14H1202
Molecular Weight 212.24 g/mol 212.24 g/mol
CAS Number 614-32-4 614-34-6 [1]
Appearance White solid (est.) [2]
_ _ 70.00 to 72.00 °C @
Melting Point [2]
760.00 mm Hg
N _ 315.00 to 316.00 °C
Boiling Point [2]
@ 760.00 mm Hg
_ 264.00 °F TCC 266.00 °F TCC
Flash Point [2][3]

(128.89 °C)

(130.00 °C)

Vapor Pressure

0.000460 mmHg @
25.00 °C (est)

0.000400 mmHg @
25.00 °C (est)

[2](3]

Note: The majority of the quantitative data available is for the para-isomer, p-cresyl benzoate.

The data for m-cresyl benzoate is limited to estimations and basic identifiers.

Synthesis of m-Cresyl Benzoate

A plausible and common method for the synthesis of m-cresyl benzoate is the Fischer-Speier

esterification of m-cresol with benzoic acid in the presence of an acid catalyst.
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Acid Catalyst
(e.g., H2S04)

. Tetrahedral - Hz0, - H*
jrmmmmmmmee —__+m-Cresol ,, \ Intermediate m-Cresyl Benzoate Water
; ; +H* _{ Protonated '  TTTTTTTTTC
\ Benzoic Acid ;
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Sample Preparation:
- Pelletize m-cresyl benzoate
- Weigh the sample and fuse wire

Bomb Assembly:
- Place sample in crucible
- Add water to the bomb
- Pressurize with Oz

l

Calorimetric Measurement:
- Place bomb in calorimeter
- Equilibrate temperature
- Ignite sample

Data Acquisition:
- Record temperature change over time

l

Post-Combustion Analysis:
- Titrate for nitric acid formation
- Check for soot

'

Calculation:
- Determine the corrected temperature rise
- Calculate the energy of combustion
- Derive AfHm®(cr)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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